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Cat. No.: B1581425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

trioctylphosphine (TOP), a versatile organophosphorus compound with significant

applications in nanotechnology and chemical synthesis. This document consolidates key data,

outlines experimental methodologies, and presents visual workflows to facilitate a deeper

understanding of this compound for research and development purposes.

Core Physicochemical Data
Trioctylphosphine, identified by the CAS Number 4731-53-7, is a colorless liquid at room

temperature.[1] Its key physical properties are summarized in the table below for easy

reference and comparison.

Property Value Conditions

Melting Point -60 °C Not Specified

Boiling Point 284-291 °C at 50 mmHg

445 °C at 760 mmHg

CAS Number 4731-53-7 N/A

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1581425?utm_src=pdf-interest
https://www.benchchem.com/product/b1581425?utm_src=pdf-body
https://www.benchchem.com/product/b1581425?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17025132/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
While specific experimental protocols for the determination of trioctylphosphine's boiling and

melting points are not extensively detailed in publicly available literature, standard

methodologies are employed for such characterizations.

Melting Point Determination (General Protocol)
The melting point of a compound like trioctylphosphine, which is liquid at room temperature,

would be determined using a cryostat. For solid compounds, a standard method involves a

capillary tube and a melting point apparatus.

Apparatus:

Capillary tubes

Melting point apparatus with a calibrated thermometer or sensor

Mortar and pestle (for solid samples)

Procedure:

A small, finely powdered sample of the substance is packed into a thin-walled capillary tube

to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady, slow rate.

The temperature at which the substance first begins to melt (the first appearance of liquid)

and the temperature at which the entire sample has melted are recorded. This range is

reported as the melting point.

Boiling Point Determination
The boiling point is determined by distillation. The temperature at which the liquid boils and its

vapor is in equilibrium with the liquid at a given pressure is recorded as the boiling point. For
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substances that decompose at their atmospheric boiling point, vacuum distillation is employed

to determine the boiling point at a reduced pressure.

Applications in Synthesis: A Workflow Perspective
Trioctylphosphine is a crucial reagent in the synthesis of various nanomaterials, acting as a

solvent, a reducing agent, and a stabilizing ligand. Its role in the synthesis of Cadmium Sulfide

(CdS) nanorods provides a clear example of its utility.
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Workflow for the synthesis of CdS nanorods using trioctylphosphine.
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Chemical Reactivity: Oxidation to Trioctylphosphine
Oxide
Trioctylphosphine readily reacts with oxygen to form trioctylphosphine oxide (TOPO).[2]

This reaction is a key consideration when handling TOP, often necessitating air-free

techniques. The synthesis of TOPO itself can be a multi-step process.

Trioctylphosphine
P(C8H17)3
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Oxidation of trioctylphosphine to trioctylphosphine oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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